Cas no 2414483-40-0 (3-bromo-6-chloro-N-methylpyrazin-2-amine)

3-Bromo-6-chloro-N-methylpyrazin-2-amine is a heterocyclic compound featuring a pyrazine core substituted with bromo, chloro, and methylamino functional groups. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients requiring selective halogenation and amine modification. The presence of both bromine and chlorine enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while the N-methylamine group offers further derivatization potential. Its well-defined molecular architecture ensures consistent performance in complex synthetic pathways. The compound is typically supplied with high purity, ensuring reliability in research and industrial applications.

3-bromo-6-chloro-N-methylpyrazin-2-amine structure

2414483-40-0 structure

Product Name:3-bromo-6-chloro-N-methylpyrazin-2-amine

CAS No:2414483-40-0

MF:C₅H₅BrClN₃

MW:222.470298528671

CID:5614117

PubChem ID:146537808

Update Time:2025-06-09

3-bromo-6-chloro-N-methylpyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

- SCHEMBL21921215
- 3-bromo-6-chloro-N-methylpyrazin-2-amine
- EN300-33048197
- 2414483-40-0
- Inchi： 1S/C5H5BrClN3/c1-8-5-4(6)9-2-3(7)10-5/h2H,1H3,(H,8,10)
- InChI Key： SYKRGMOHIHZVQA-UHFFFAOYSA-N
- SMILES： BrC1C(=NC(=CN=1)Cl)NC

Computed Properties

Exact Mass: 220.93554g/mol
Monoisotopic Mass: 220.93554g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 113
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 37.8Å²

3-bromo-6-chloro-N-methylpyrazin-2-amine Pricemore >>

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